Methyl L-leucinate

• CAS No.: 2666-93-5
• Product Name: Methyl L-leucinate
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.2 g/mol
• IUPAC Name: methyl (2S)-2-amino-4-methylpentanoate
• Standard InChI: InChI=1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t6-/m0/s1
• Standard InChIKey: QVDXUKJJGUSGLS-LURJTMIESA-N
• SMILES: CC(C)CC(C(=O)OC)N
• Canonical SMILES: CC(C)CC(C(=O)OC)N
• Synonyms: methyl L-leucinate;leucine methyl ester;L-METHYL-LEUCINE;(2S)-2-Amino-4-methylpentanoic acid methyl ester;(S)-2-Amino-4-methylvaleric acid methyl ester;Leucine methyl;L-Leucine methyl;(S)-Methyl 2-amino-4-methylpentanoate
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• PubChem Compound: 65105
• Last Modified: Sep 13 2023